Cas no 107019-92-1 (3-(4-octadecoxyphenyl)prop-2-enoic Acid)

• Product Name: 3-(4-octadecoxyphenyl)prop-2-enoic Acid
• CAS No: 107019-92-1
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 1185309
• PubChem ID: 54561696
• Update Time: 2025-04-20

3-(4-octadecoxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-octadecoxyphenyl)prop-2-enoic Acid
• 4-octadecyloxy-trans-cinnamic acid
• 4-Octadecyloxy-trans-zimtsaeure
• 4-octadecyloxycinnamic acid
• 2-Propenoic acid, 3-[4-(octadecyloxy)phenyl]-, (2E)-
• E-4-n-octadecyloxycinnamic acid
• trans-p-octadecyloxycinnamic acid
• CTK0G3151
• ACMC-20mati
• SureCN1051795
• 4-octadecyloxy-trans-cinnamic acid; 4-Octadecyloxy-trans-zimtsaeure; 4-octadecyloxycinnamic acid; 2-Propenoic acid, 3-[4-(octadecyloxy)phenyl]-, (2E)-; E-4-n-octadecyloxycinnamic acid; trans-p-octadecyloxycinnamic acid; CTK0G3151; ACMC-20mati; SureCN1051795;
• DTXSID80712215
• 107019-92-1
• 3-[4-(OCTADECYLOXY)PHENYL]PROP-2-ENOIC ACID
• 4-octadecyloxy-cinnamic acid

• Inchi： 1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-26-21-18-25(19-22-26)20-23-27(28)29/h18-23H,2-17,24H2,1H3,(H,28,29)
• InChI Key： ZQZOVFQJZLBPET-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=CC(=O)O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 416.32922
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53